Cas no 2171429-19-7 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-hydroxybutanoic acid)

This compound is a protected hydroxy amino acid derivative featuring the 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-hydroxybutanoic acid structure. Its key advantage lies in the incorporation of the fluorenylmethoxycarbonyl (Fmoc) protecting group on the amide nitrogen. This Fmoc protection is highly desirable in solid-phase peptide synthesis due to its stability during standard activation steps and ease of selective removal under mild basic conditions using piperidine. Additionally, the specified stereochemistry at the carbon center ensures precise control over chirality, which is crucial for many biological applications. The molecule serves as a valuable building block for constructing complex peptidomimetics or peptides requiring specific side chain modifications and stereochemical integrity.
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-hydroxybutanoic acid structure
2171429-19-7 structure
Product Name:4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-hydroxybutanoic acid
CAS No:2171429-19-7
MF:C27H26N2O6
MW:474.505147457123
CID:5861930
PubChem ID:165811212
Update Time:2025-06-16

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-hydroxybutanoic acid
    • EN300-1497735
    • 2171429-19-7
    • 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-hydroxybutanoic acid
    • Inchi: 1S/C27H26N2O6/c30-23(26(32)33)14-15-28-25(31)24(17-8-2-1-3-9-17)29-27(34)35-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-24,30H,14-16H2,(H,28,31)(H,29,34)(H,32,33)/t23?,24-/m0/s1
    • InChI Key: WWVJSQMBETZALQ-CGAIIQECSA-N
    • SMILES: O(C(N[C@H](C(NCCC(C(=O)O)O)=O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 474.17908655g/mol
  • Monoisotopic Mass: 474.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 10
  • Complexity: 717
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 125Ų

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-hydroxybutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1497735-1.0g
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-hydroxybutanoic acid
2171429-19-7
1g
$0.0 2023-06-05
Enamine
EN300-1497735-50mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-hydroxybutanoic acid
2171429-19-7
50mg
$2829.0 2023-09-28
Enamine
EN300-1497735-100mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-hydroxybutanoic acid
2171429-19-7
100mg
$2963.0 2023-09-28
Enamine
EN300-1497735-250mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-hydroxybutanoic acid
2171429-19-7
250mg
$3099.0 2023-09-28
Enamine
EN300-1497735-500mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-hydroxybutanoic acid
2171429-19-7
500mg
$3233.0 2023-09-28
Enamine
EN300-1497735-1000mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-hydroxybutanoic acid
2171429-19-7
1000mg
$3368.0 2023-09-28
Enamine
EN300-1497735-2500mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-hydroxybutanoic acid
2171429-19-7
2500mg
$6602.0 2023-09-28
Enamine
EN300-1497735-5000mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-hydroxybutanoic acid
2171429-19-7
5000mg
$9769.0 2023-09-28
Enamine
EN300-1497735-10000mg
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]-2-hydroxybutanoic acid
2171429-19-7
10000mg
$14487.0 2023-09-28

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-hydroxybutanoic acid Related Literature

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-hydroxybutanoic acid

Comprehensive Analysis of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-hydroxybutanoic acid (CAS No. 2171429-19-7)

In the realm of peptide synthesis and pharmaceutical research, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-hydroxybutanoic acid (CAS No. 2171429-19-7) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected hydroxybutanoic acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structure, featuring an Fmoc group and a hydroxybutanoic acid backbone, makes it indispensable for researchers developing novel therapeutics, including peptide-based drugs and bioconjugates.

The growing interest in peptide therapeutics and targeted drug delivery systems has propelled the demand for high-purity intermediates like CAS 2171429-19-7. Recent studies highlight its utility in constructing antibody-drug conjugates (ADCs), a hot topic in oncology research. Its Fmoc-protected amino group ensures compatibility with standard SPPS protocols, while the hydroxybutanoic acid moiety introduces functional versatility for further modifications.

From a synthetic chemistry perspective, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-hydroxybutanoic acid exemplifies the convergence of peptide chemistry and medicinal chemistry. Its chiral center at the 2-position demands strict quality control during production, a key concern for manufacturers addressing the pharmaceutical industry's need for enantiomerically pure compounds. Analytical techniques like HPLC and mass spectrometry are typically employed to verify the compound's purity and structural integrity.

The compound's stability profile has become a frequent search topic among researchers, particularly regarding its storage conditions and solvent compatibility. Proper handling of CAS 2171429-19-7 requires protection from light and moisture, typically stored at -20°C under inert atmosphere. These precautions maintain the reactivity of both the Fmoc group and the carboxylic acid functionality, crucial for subsequent coupling reactions in peptide chains.

In the context of green chemistry initiatives, synthetic routes for Fmoc-protected amino acid derivatives like this compound have evolved to minimize environmental impact. Modern protocols emphasize atom economy and reduced use of hazardous solvents, aligning with the pharmaceutical industry's sustainability goals. This aspect frequently appears in searches related to eco-friendly peptide synthesis and green pharmaceutical intermediates.

The compound's application spectrum continues to expand beyond traditional peptide synthesis. Recent publications explore its use in developing peptidomimetics and macrocyclic compounds, addressing the growing demand for novel drug modalities. Its phenylacetamido group provides aromatic character that can enhance binding interactions in biological systems, making it valuable for structure-activity relationship (SAR) studies.

Quality assurance of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-hydroxybutanoic acid remains a critical discussion point in online forums and scientific communities. Researchers frequently inquire about analytical methods for purity assessment and impurity profiling techniques. Advanced characterization methods including NMR spectroscopy and chiral HPLC are essential for confirming the compound's stereochemical purity, especially when used in asymmetric synthesis applications.

From a commercial perspective, the global market for specialty peptide intermediates like CAS 2171429-19-7 has seen steady growth, driven by increasing R&D investments in biopharmaceuticals. Supply chain considerations, including GMP-compliant production and regulatory documentation, feature prominently in procurement discussions. The compound's status as a non-natural amino acid derivative positions it favorably for patent-protected drug development programs.

Emerging trends in personalized medicine and therapeutic peptides have further elevated the importance of this compound. Its structural features enable the creation of tailored peptide sequences with enhanced pharmacokinetic properties. This aligns with current research priorities in drug delivery optimization and peptide stability enhancement, frequent topics in scientific literature and conference proceedings.

Technical inquiries about 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamido-2-hydroxybutanoic acid often focus on its coupling efficiency in solid-phase synthesis. The compound's steric hindrance characteristics and activation requirements are particularly relevant for researchers designing complex peptide architectures. These practical considerations are crucial for achieving high yields in multi-step syntheses of biologically active peptides.

Looking ahead, the compound's role in next-generation peptide therapeutics appears secure. Its compatibility with automated peptide synthesizers and microwave-assisted synthesis techniques ensures its continued relevance in modern drug discovery. As the scientific community explores more sophisticated peptide engineering approaches, intermediates like CAS 2171429-19-7 will remain essential tools for medicinal chemists and peptide scientists worldwide.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.